2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethyl Methanesulfonate

• IUPAC Name: 2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethyl methanesulfonate
• InChI: InChI=1S/C11H13F3O5S/c1-20(15,16)19-7-6-17-9-4-2-3-5-10(9)18-8-11(12,13)14/h2-5H,6-8H2,1H3
• InChI Key: HOJMCBMXHWZNKX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCCOC1=CC=CC=C1OCC(F)(F)F
• Molecular Formula: C11H13F3O5S
• DSSTOX Substance ID: DTXSID60441213
• Molecular Weight: 314.28 g/mol
• CAS No.: 160969-03-9

Description

2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethyl Methanesulfonate is a chemical compound with the molecular formula C11H13F3O5S. It is known for its applications in various fields, including pharmaceuticals and chemical research. The compound is characterized by the presence of trifluoroethoxy and phenoxy groups, which contribute to its unique chemical properties .

Scientific Research Applications

2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethyl Methanesulfonate is widely used in scientific research, particularly in the following areas:

Chemistry: As an intermediate in the synthesis of complex organic molecules.

Biology: In the study of enzyme inhibition and protein interactions.

Medicine: As a precursor in the synthesis of pharmaceutical compounds, particularly those targeting specific receptors.

Industry: In the production of specialty chemicals and materials

Mechanism of Action

Target of Action

The primary target of 2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethyl Methanesulfonate is the α1A-adrenoceptor . This receptor is a subtype of α1-adrenoceptors, which are a class of G protein-coupled receptors involved in various physiological processes.

Mode of Action

This compound acts as a selective antagonist of the α1A-adrenoceptor . By binding to this receptor, it inhibits the action of endogenous catecholamines and disrupts the signal transduction pathway, leading to various downstream effects.

Biochemical Pathways

The antagonism of the α1A-adrenoceptor leads to a decrease in intracellular calcium levels, which in turn causes smooth muscle relaxation . This is particularly relevant in the treatment of conditions like benign prostatic hypertrophy, where smooth muscle tone can contribute to urinary symptoms.

Pharmacokinetics

As a synthetic intermediate of silodosin , its pharmacokinetic properties may be similar

Result of Action

The molecular and cellular effects of this compound’s action result in the relaxation of smooth muscle tone . This can alleviate symptoms associated with conditions like benign prostatic hypertrophy, including urinary retention and discomfort.

Safety and Hazards

The compound is associated with several hazard statements: H302, H315, H319, H332, and H335. Precautionary measures include P280, P305+P351+P338, and P310.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethyl Methanesulfonate typically involves the reaction of 2-(2,2,2-Trifluoroethoxy)phenol with ethylene oxide in the presence of a base, followed by the reaction with methanesulfonyl chloride. The reaction conditions often include the use of solvents such as dichloromethane and catalysts like triethylamine .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves stringent control of reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems is common in industrial settings to optimize the production process .

Chemical Reactions Analysis

Types of Reactions

2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethyl Methanesulfonate undergoes various chemical reactions, including:

Nucleophilic substitution: The methanesulfonate group can be replaced by nucleophiles such as amines and thiols.

Oxidation: The phenoxy group can undergo oxidation reactions to form quinones.

Reduction: The trifluoroethoxy group can be reduced under specific conditions.

Common Reagents and Conditions

Nucleophilic substitution: Reagents like sodium azide or potassium thiocyanate in polar aprotic solvents.

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Major Products Formed

Nucleophilic substitution: Formation of substituted phenoxy derivatives.

Oxidation: Formation of quinones and related compounds.

Reduction: Formation of reduced trifluoroethoxy derivatives.

Comparison with Similar Compounds

Similar Compounds

• 2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethanol
• 2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethyl Chloride
• 2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethyl Bromide

Uniqueness

2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethyl Methanesulfonate is unique due to its methanesulfonate group, which imparts distinct reactivity compared to its analogs. This makes it particularly useful in specific synthetic applications where selective reactivity is required .

Synthesis routes and methods

Procedure details

To a solution of 2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethanol (210 mg) in methylene chloride (1 ml) were added triethylamine (186 μl) and methanesulfonyl chloride (83 μl) with stirring under ice cooling, and the mixture was reacted at room temperature for 30 minutes. The reaction mixture was concentrated under reduced pressure. To the concentrate was added water, and the mixture was extracted with diethyl ether. The extract was washed with water, dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure, and the residue was purified by medium pressure liquid column chromatography on silica gel using a mixture of hexane and ethyl acetate (2/1) as eluent to give 273 mg of 2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethyl methansulfonate melting at 40.5°-42.0° C.